Cas no 36821-73-5 (4-[(aminooxy)methyl]-3,5-dimethyl-1,2-oxazole)

4-[(aminooxy)methyl]-3,5-dimethyl-1,2-oxazole structure
36821-73-5 structure
Product Name:4-[(aminooxy)methyl]-3,5-dimethyl-1,2-oxazole
CAS No:36821-73-5
MF:C6H11ClN2O2
MW:178.616740465164
CID:921672
PubChem ID:19974948
Update Time:2025-04-19

4-[(aminooxy)methyl]-3,5-dimethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

    • 4-[(aminooxy)methyl]-3,5-dimethyl-1,2-oxazole
    • AKOS000260708; AG-E-87217; AC1MCKKR; O-(3,5-dimethyl-isoxazol-4-ylmethyl)-hydroxylamine, monohydrochloride; 2-(3,5-dimethyl-pyrazol-1-yl)-benzoic acid; GL-0308; 2-(3,5-Dimethyl-1H-pyrazol-1-yl)benzoic acid; O-(3,5-Dimethylisoxazol-4-yl)methylhydroxylamine hydrochloride; CTK4F9568; o-(3,5-Dimethyl-1-pyrazol)-benzoesaeure; MCULE-4061343512;
    • ZKDNPARCFQWHTI-UHFFFAOYSA-N
    • NSC-136940
    • NSC136940
    • O-(3,5-Dimethyl-isoxazol-4-ylmethyl)-hydroxylamine hydrochloride
    • 36821-73-5
    • SCHEMBL1716042
    • DTXSID00958032
    • O-[(3,5-Dimethyl-1,2-oxazol-4-yl)methyl]hydroxylamine--hydrogen chloride (1/1)
    • Inchi: 1S/C6H10N2O2.ClH/c1-4-6(3-9-7)5(2)10-8-4;/h3,7H2,1-2H3;1H
    • InChI Key: ZKDNPARCFQWHTI-UHFFFAOYSA-N
    • SMILES: Cl.O1C(C)=C(CON)C(C)=N1

Computed Properties

  • Exact Mass: 142.0743
  • Monoisotopic Mass: 178.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.3Ų

Experimental Properties

  • PSA: 61.28
  • LogP: 2.18400

4-[(aminooxy)methyl]-3,5-dimethyl-1,2-oxazole Related Literature

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